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Compound of Interest

Compound Name: CHROMIC SULFATE

Cat. No.: B079939 Get Quote

Prepared for: Researchers, scientists, and drug development professionals.

Introduction:

Chromic sulfate, with the chemical formula Cr₂(SO₄)₃, is a versatile inorganic compound with

significant applications in various fields of materials science. Its ability to interact with and

modify the properties of different materials makes it a valuable chemical for researchers and

industry professionals. This document provides detailed application notes, experimental

protocols, and quantitative data for the use of chromic sulfate in leather tanning, the formation

of corrosion-resistant coatings, pigment synthesis, textile dyeing, and as a catalyst precursor.

The information is presented to be easily accessible and reproducible for research and

development purposes.

Leather Tanning
Chromic sulfate is the most widely used tanning agent in the global leather industry. The

tanning process stabilizes the collagen fibers of the hide or skin, increasing its durability,

thermal resistance, and preventing putrefaction. Basic chromium sulfate, a derivative of

chromic sulfate, is commonly employed for this purpose.

Experimental Protocol: Chrome Tanning of Goatskins
This protocol outlines the steps for chrome tanning of goatskins using basic chromium sulfate.

Materials:
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Delimed goatskins

Basic chromium sulfate (33% basicity, containing 25% Cr₂O₃)

Sodium formate

Sodium bicarbonate

Water

pH meter

Tanning drum

Procedure:

Pre-tanning Preparation:

Start with delimed goatskins with a pH in the range of 5.0-5.5.

Place the skins in a tanning drum with 100% water (based on the weight of the skins).

Tanning:

Add 6-8% (w/w) of a mixture of basic chromium sulfate and sodium formate to the drum.[1]

Rotate the drum for at least 2 hours to ensure complete penetration of the chromium salts.

The cross-section of the skin should appear blue, indicating full penetration.[1]

Basification:

Gradually increase the pH of the tanning bath to between 4.0 and 4.2. This is achieved by

adding a solution of sodium bicarbonate (e.g., 1% solution) in installments over a period of

90-120 minutes while the drum is rotating.[1][2]

Monitor the pH regularly.

Fixation and Final Steps:
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After basification, continue to rotate the drum for another 2-3 hours to ensure the fixation

of chromium to the collagen.

The temperature of the bath can be gradually raised to 40°C to enhance fixation.[2]

Drain the tanning liquor.

Wash the tanned leather (now called "wet blue") with water.

The wet blue leather is then ready for subsequent processing steps like retanning, dyeing,

and fatliquoring.[3]

Quantitative Data: Chrome Tanning Performance
Parameter Value Reference

Basic Chromium Sulfate Offer 6-8% (on pelt weight) [1]

Chrome (Cr₂O₃) Offer 1.25% [4]

Final pH 4.0 - 4.2 [1]

Shrinkage Temperature > 100 °C [4][5][6]

Chrome Exhaustion 75-97% [4][7][8]

Experimental Workflow: Chrome Tanning Process

Delimed Hides/Skins (pH 5.0-5.5)
Tanning

(Basic Chromic Sulfate + Sodium Formate)
2 hours

Check for Complete Penetration
(Blue cross-section)

Basification
(Add Sodium Bicarbonate)

Raise pH to 4.0-4.2

Penetration Complete
Fixation

(Drum rotation)
2-3 hours

Washing Wet Blue Leather

Aluminum Alloy Substrate Cleaning & Degreasing Deoxidizing/Etching
(Optional)

Conversion Coating
(Chromic Sulfate + Fluosilicate)

5-10 min @ 25°C
Rinsing Post-treatment

(KMnO4 or H2O2)

Final RinsingYes

Coated Substrate

No
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Reactants

Basic Chromic Sulfate

Mixing

Ammonium Sulfate Sulfur

Roasting
(1000-1200°C, 30-60 min)

Washing

Drying & Milling

Chromium Oxide Green (Cr2O3) Pigment

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079939?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Scoured Textile Fibers

Mordanting
(Potassium Dichromate + Acid)

Boil for 30-45 min

Rinsing

Dyeing
(Natural Dye Extract)
Heat for 45-60 min

Cooling in Dyebath

Final Rinsing

Dyed Textile
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Precursors

Ferric Sulfate Solution

Mixing

Chromic Sulfate Solution

Co-precipitation
(Add NH4OH)

Washing & Filtration

Drying
(100-120°C)

Calcination
(400-500°C)

Iron-Chromium Oxide Catalyst

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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